Cas no 1082977-64-7 (methyl 1,2,4triazolo1,5-apyrimidine-2-carboxylate)

• Product Name: methyl 1,2,4triazolo1,5-apyrimidine-2-carboxylate
• CAS No: 1082977-64-7
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD18827401
• CID: 1185535
• PubChem ID: 46840055
• Update Time: 2025-05-26

methyl 1,2,4triazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl [1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• methyl 1,2,4triazolo1,5-apyrimidine-2-carboxylate
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid methyl esster
• AKOS015851344
• SB30521
• MFCD18827401
• G62521
• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester
• EN300-1172663
• CS-0223976
• A898724
• DTXSID80676742
• Z1216846449
• DB-258413
• 1082977-64-7
• methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate

• MDL： MFCD18827401
• Inchi： 1S/C7H6N4O2/c1-13-6(12)5-9-7-8-3-2-4-11(7)10-5/h2-4H,1H3
• InChI Key： AHZYWSHUYPGVHD-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=C2N=CC=CN2N=1)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on methyl 1,2,4triazolo1,5-apyrimidine-2-carboxylate

Methyl 1,2,4-Triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1082977-64-7): A Comprehensive Overview

Methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1082977-64-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate consists of a triazolopyrimidine core with a methyl ester group attached to the carboxyl moiety. This structure provides a combination of aromatic and heterocyclic functionalities that contribute to its pharmacological properties. Recent studies have highlighted the importance of triazolopyrimidines in the development of antiviral, antibacterial, and anticancer agents.

In the context of antiviral research, methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate has shown promising activity against several viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent inhibitory effects against human immunodeficiency virus (HIV) and hepatitis C virus (HCV). The mechanism of action involves the disruption of viral replication processes by interfering with key viral enzymes.

Beyond antiviral applications, methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate has also demonstrated significant antibacterial activity. Research conducted at the University of California in 2022 found that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum antibacterial activity is attributed to its ability to interfere with bacterial cell wall synthesis and DNA replication.

In the realm of cancer research, methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate has shown potential as an anticancer agent. A study published in Cancer Research in 2023 reported that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of pro-apoptotic pathways and the inhibition of anti-apoptotic proteins.

The synthesis of methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate can be achieved through several synthetic routes. One common method involves the condensation of a suitable triazole derivative with a pyrimidine carboxylic acid followed by methylation. The choice of synthetic pathway depends on factors such as yield, purity, and scalability for industrial production.

Pharmacokinetic studies have revealed that methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate exhibits favorable properties for drug development. It shows good oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for both oral and parenteral administration in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications.

In conclusion, methyl 1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 1082977-64-7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.